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Compound of Interest

Compound Name: 1,4-Dibromo-2-methylbutane

Cat. No.: B13605250 Get Quote

An In-depth Technical Guide to the Safe Handling of 1,4-Dibromo-2-methylbutane

This guide serves as an essential resource for researchers, scientists, and drug development

professionals, providing a detailed examination of the safety, handling, and emergency

protocols for 1,4-Dibromo-2-methylbutane (CAS No. 54462-66-7). Moving beyond a standard

Material Safety Data Sheet (MSDS), this document elucidates the scientific rationale behind

safety procedures, empowering laboratory personnel to work with this versatile reagent with

confidence and a profound understanding of its characteristics.

Core Chemical Profile and Hazard Potential
1,4-Dibromo-2-methylbutane is a halogenated hydrocarbon utilized as a building block in

organic synthesis. Its utility stems from the two bromine atoms, which serve as effective leaving

groups in nucleophilic substitution reactions. However, this same reactivity is the foundation of

its potential hazards. As an alkylating agent, it has the potential to react with biological

macromolecules, necessitating stringent handling protocols.

Understanding its physical properties is the first step in designing safe experimental

procedures. The compound is a liquid at room temperature with a high boiling point and density

greater than water.[1] Its flash point of 73.1°C indicates that it is a combustible liquid but not

highly flammable at standard ambient temperatures.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13605250?utm_src=pdf-interest
https://www.benchchem.com/product/b13605250?utm_src=pdf-body
https://www.benchchem.com/product/b13605250?utm_src=pdf-body
https://www.benchchem.com/product/b13605250?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13605250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 54462-66-7 [1][2]

Molecular Formula C₅H₁₀Br₂ [1][2]

Molecular Weight 229.94 g/mol [1][2]

Appearance Colorless liquid (Typical) [3]

Boiling Point 198.7°C at 760 mmHg [1]

Density 1.668 g/cm³ [1]

Flash Point 73.1°C [1]

Vapor Pressure 0.502 mmHg at 25°C [1]

Toxicological Assessment and Routes of Exposure
While specific GHS hazard classifications for 1,4-Dibromo-2-methylbutane are not

extensively documented, its structural similarity to other brominated aliphatic hydrocarbons

allows for a scientifically grounded hazard assessment.[4] Compounds like 1,4-dibromobutane

and other bromoalkanes are known to be irritants and can have systemic effects.[5][6] The

primary concern is the compound's ability to cause irritation and potential damage upon contact

with skin, eyes, and the respiratory tract.[5][6]

Inhalation: Inhalation of vapors or aerosols may cause respiratory irritation.[6] At elevated

temperatures, the vapor concentration in the air increases, enhancing the inhalation risk.[5]

Skin Contact: Direct contact can cause skin irritation.[6] As an alkylating agent, prolonged or

repeated exposure could lead to more severe skin damage. Absorption through the skin may

lead to systemic effects.[5]

Eye Contact: The compound is expected to cause serious eye irritation. Direct contact with

the liquid or high concentrations of vapor can result in significant damage.

Ingestion: Ingestion is considered toxic.[5]
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Diagram of Exposure Pathways and Target Organs.

Proactive Exposure Control: A Multi-Layered
Approach
The cornerstone of safe laboratory practice is the "Hierarchy of Controls," which prioritizes

methods of risk reduction. For a chemical like 1,4-Dibromo-2-methylbutane, this hierarchy is

implemented as follows:

Engineering Controls: This is the most critical layer of protection. All work must be conducted

in a certified chemical fume hood to contain vapors and prevent inhalation exposure.[6] An

eyewash station and a safety shower must be readily accessible and tested regularly.[7][8]

Administrative Controls: Laboratories must establish Standard Operating Procedures (SOPs)

for the use of this chemical. All personnel must be thoroughly trained on these procedures

and the specific hazards of the compound before commencing work.
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Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and

the chemical. It should never be used as a substitute for robust engineering controls.

PPE Item Specification Rationale & Verification

Eye/Face Protection
Chemical splash goggles or a

full-face shield.

Must conform to EN 166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[6][9] This

provides a seal around the

eyes to protect against

splashes and vapors.

Hand Protection
Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Inspect gloves for integrity

before each use. Dispose of

contaminated gloves properly

to avoid cross-contamination.

[10] Change gloves

immediately if contact is

suspected.

Skin & Body Protection
Flame-retardant lab coat, long

pants, and closed-toe shoes.

A lab coat provides a

removable barrier in case of a

splash. Flame-retardant

material is prudent given the

compound's combustibility.

Respiratory Protection
Not typically required if work is

performed in a fume hood.

If engineering controls fail or

for emergency response, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[9]

Protocols for Safe Handling, Storage, and Disposal
Adherence to validated protocols is essential for ensuring safety and experimental

reproducibility.

Experimental Workflow: Liquid Transfer Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://aksci.com/sds/5515AL_SDS.pdf
https://www.echemi.com/sds/s-1-bromo-2-methylbutane-pid_Seven42542.html
https://www.capotchem.com/doc/msds_10422-35-2.do
https://www.echemi.com/sds/s-1-bromo-2-methylbutane-pid_Seven42542.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13605250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the steps for safely transferring the reagent from a storage container to a

reaction vessel inside a chemical fume hood.

Start: Prepare Workspace

1. Don Required PPE
(Goggles, Lab Coat, Gloves)

2. Set up Apparatus
in Fume Hood

3. Transfer Reagent
(Use syringe or cannula)

4. Securely Close All
Containers

5. Clean Exterior of
Containers

6. Dispose of Contaminated
Materials in Waste

End: Procedure Complete

Click to download full resolution via product page

A typical experimental workflow for handling the reagent.
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Preparation: Before handling the chemical, ensure all required PPE is worn correctly.[9] Set

up all necessary glassware and equipment within the fume hood to minimize movement of

the open container.

Handling: Keep the container tightly closed when not in use. When transferring, use tools like

a syringe or cannula to minimize exposure. Avoid breathing vapors.[9] Take precautionary

measures against static discharge, especially when transferring larger quantities.

Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-

ventilated area.[5][9] It should be stored locked up and away from incompatible materials

such as strong oxidizing agents to prevent hazardous reactions.[5][6]

Disposal: Dispose of waste materials and empty containers in accordance with all local,

state, and federal regulations. This material should be treated as hazardous waste.

Emergency Response Protocols
Rapid and correct response during an emergency can significantly mitigate harm.

First-Aid Measures
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Exposure Route Immediate Action

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[11]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin area with copious

amounts of running water and soap for at least

15 minutes.[5] Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[9]

Remove contact lenses if present and easy to

do. Seek immediate medical attention from an

ophthalmologist.

Ingestion

Do NOT induce vomiting.[9] Rinse the mouth

with water. Never give anything by mouth to an

unconscious person. Call a poison control

center or physician immediately.[12]

In all cases of exposure, show the Safety Data Sheet to the attending medical professional.

Spill and Fire Response
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Emergency Event

Is it a Spill?

Yes

Is it a Fire?

No

Small Spill:
Absorb with inert material

(sand, vermiculite).
Collect in waste container.

Small & Contained

Large Spill:
Evacuate area.

Alert emergency responders.

Large or Uncontained

Use dry chemical, CO2,
or alcohol-foam.

Wear SCBA.

Small & Controllable

Evacuate Immediately

Large or Spreading
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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